Lithium fluoride
Overview
Description
Lithium fluoride (LiF) is a compound that is used in various applications due to its unique properties. It is primarily utilized in the ceramic industry to lower firing temperatures and enhance resistance to thermal shock, abrasion, and acid attack. Additionally, LiF is a key component in flux compositions for metal joining and is essential in the electrolyte of fluorine cells["].
Synthesis Analysis
The synthesis of lithium fluoride-based materials can be achieved through different methods. For instance, a fluoride-based cathode material for lithium batteries, featuring a mesoporous iron-based fluoride (FeF3·0.33H2O), was synthesized using a soft template role of an ionic liquid, resulting in a one-dimensional tunnel structure["]. Another example is the synthesis of Li7(TeO3)3F, a lithium fluoride tellurite, through solid-state reactions, which forms a three-dimensional anionic framework["]. Additionally, lithium intercalated oxides have been synthesized using a polymeric fluoride source through an organic precipitation process, leading to a heterostructured spinel/layered composite cathode material["].Molecular Structure Analysis
The molecular structure of lithium fluoride-based materials can vary significantly. For example, the mesoporous FeF3·0.33H2O exhibits a tunnel structure with continuous hexagonal cavities["]. In the case of Li7(TeO3)3F, the structure features a novel anionic framework composed of LiO3F and LiO4 tetrahedra with hexagonal tunnels filled by isolated ψ-TeO3 tetrahedra["]. These structures are crucial as they influence the material's properties and performance in applications such as batteries and optical devices.Chemical Reactions Analysis
Lithium fluoride participates in various chemical reactions. In the context of battery materials, the introduction of fluoride ions can induce structural transformations, such as the "layer to spinel" phase transformation, which enhances the material's rate capability["]. Fluorine doping in carbon surface modification of lithium-rich layered oxide composite cathodes can also lead to the formation of metal fluorides, which enhance the structural stability and electronic conductivity of the cathode materials["].Physical and Chemical Properties Analysis
The physical and chemical properties of lithium fluoride are influenced by its synthesis and molecular structure. For instance, the mesoporous FeF3·0.33H2O cathode exhibits high Li-intercalation activity, which is attributed to its mesoporosity, wide Li+-insertable channels, and medium conductivities["]. Li7(TeO3)3F displays a large band gap and strong second harmonic generation responses, which are significant for optical applications["]. The fluorine-doped carbon surface modification of lithium-rich layered oxide composite cathodes results in improved electronic conductivity and cycling stability["]. The vibrational spectra of lithium fluoride clusters have been studied, and the anharmonicity effects in these spectra can help identify clusters in experiments["].Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis of Lithium fluoride can be achieved through the reaction of Lithium hydroxide with Hydrogen fluoride gas.
Starting Materials
Lithium hydroxide, Hydrogen fluoride gas
Reaction
Step 1: Lithium hydroxide is added to a reaction vessel, Step 2: Hydrogen fluoride gas is slowly introduced into the reaction vessel, Step 3: The reaction mixture is heated to a temperature of approximately 400°C, Step 4: The Lithium fluoride product is formed and can be collected through filtration or other separation techniques
Common Problem
Some frequently asked questions about Lithium fluoride
Is lithium fluoride safe to eat?H301 Toxic if swallowed. P270 Do not eat, drink or smoke when using this product. P301+P310 IF SWALLOWED: Immediately call a POISON CENTER/doctor[“].
What are the side effects of lithium fluoride?
Irritating to eyes, respiratory system and skin. Toxic effects may result from the accidental ingestion of the material; animal experiments indicate that ingestion of less than 40 gram may be fatal or may produce serious damage to the health of the individual. Lithium, in large doses, can cause dizziness and weakness[“].
Scientific Research Applications
Fluorination Induced the Surface Segregation of High Voltage Spinel on Lithium-Rich Layered Cathodes
Brief Description of Application: The study investigates the effects of fluoride doping on lithium-rich layered cathode materials to enhance the rate capability in lithium-ion batteries["].Research Methodologies: A new organic precipitation process was developed for synthesizing the cathode material, followed by structural and electrochemical analyses["].
Key Findings: The introduction of fluoride resulted in a "layer to spinel" phase transformation, improving the high voltage performance of the cathode material["].
In situ processing of fluorinated carbon—Lithium fluoride nanocomposites
Brief Description of Application: The research focuses on the in situ fabrication of fluorinated carbon-Lithium fluoride nanocomposites for energy storage applications["].Research Methodologies: A novel method involving the pyrolysis of a precursor solution containing polyvinylidene fluoride and lithium nitrate was used to create the nanocomposites["].
Key Findings: The resulting nanocomposites showed a fine dispersion of Lithium fluoride nanoparticles within the carbon matrix, which could be beneficial for electrochemical capacitance properties["].
Fabrication of nanoscale patterns in lithium fluoride crystal
Brief Description of Application: Lithium fluoride crystal is used as a detector for EUV and soft x-ray radiation, with potential applications in high-resolution imaging["].Research Methodologies: A Schwarzschild objective and a laser-produced plasma source were used to achieve nanoscale patterning on Lithium fluoride crystals["].
Key Findings: The technique allowed for the direct writing of color centers with high resolution, demonstrating the potential for advanced imaging applications["].
Fluorine chemistry in lithium-ion and sodium-ion batteries
Brief Description of Application: This paper reviews the role of fluorine in the development of lithium-ion and sodium-ion batteries, focusing on cathode materials, electrolytes, and interfaces["].Research Methodologies: The review summarizes recent progress and highlights the correlation between composition, property, and function of fluorine-based materials["].
Key Findings: Fluorine's high electronegativity and electrode potential contribute to improved thermal safety and performance of batteries["].
Lithium Fluoride: Efficient and Recyclable Catalyst for Synthesis of Dihydropyrimidinones
Brief Description of Application: Lithium fluoride is used as a catalyst for the synthesis of pharmaceutical compounds["].Research Methodologies: A one-pot condensation reaction was employed using lithium fluoride as a catalyst, with the products characterized by spectroscopic methods["].
Key Findings: Lithium fluoride proved to be an efficient and reusable catalyst, yielding high-purity dihydropyrimidinones["].
Fluorine Compounds, Inorganic, Lithium
Brief Description of Application: Lithium fluoride is used in the ceramic industry to improve material properties and as a component in metal joining and electrolytes["].Research Methodologies: The paper describes the properties and applications of lithium fluoride without detailing specific methodologies["].
Key Findings: The use of lithium fluoride in ceramics and other industrial processes enhances resistance to thermal shock, abrasion, and acid attack["].
Lithium fluoride: not only dosimetry, but also X-ray imaging?
Brief Desciption of Application: Lithium fluoride is proposed as an imaging detector for X-ray microscopy, with potential applications in medicine and cell biology["].Research Methodologies: The paper discusses the use of Lithium fluoride plates for soft X-ray imaging, with the plates being easy to read by an optical microscope["].
Key Findings: Lithium fluoride plates offer high spatial resolution, wide dynamic range, and a large field of view for X-ray imaging applications["].
Mechanism Of Action
These mechanisms illustrate the complex and multifaceted nature of lithium fluoride's actions, particularly in its interactions with cellular signaling pathways and biochemical processes.
Activation of Mast Cells: Lithium fluoride can activate mast cells through a secretory process dependent on calcium and cellular metabolic energy (Kazimierczak & Adamas, 1980).
Interference with Inositol Lipid Metabolism: Lithium, including its fluoride salt, may exert its action by interfering with inositol lipid metabolism, which could explain its central selectivity and narrow therapeutic index (Drummond, 1987).
Inhibition of Brain Adenyl Cyclase: Lithium fluoride inhibits brain adenyl cyclase activity, suggesting its psychosedative effects might be related to this inhibition (Forn & Valdecasas, 1971).
Inositol Depletion and Upregulating Glutamate Reuptake: The mechanism of lithium action might involve inositol depletion, inhibition of serotonin autoreceptors, and upregulating glutamate reuptake (Shaldubina, Agam, & Belmaker, 2001).
Stabilizing Signaling Processes: Lithium stabilizes signaling processes by balancing positive and negative regulators, thereby maintaining signaling activities within an optimal range (Jope, 1999).
Effects on Adenylate Cyclase Activity: Lithium treatment can augment platelet adenylate cyclase activity, suggesting its primary site of action may be on signal transduction mechanisms (Risby et al., 1991).
Reducing Tau Phosphorylation: Lithium reversibly reduces tau phosphorylation at therapeutic concentrations, potentially inhibiting glycogen synthase kinase-3-induced tau phosphorylation in the brain (Lovestone et al., 1999).
Inhibition of Phosphoinositide Synthesis: Lithium inhibits the rate of phosphoinositide synthesis in neurons (Saiardi & Mudge, 2018).
Formation of Cryolite Crystals: Lithium fluoride forms cryolite crystals during the saturation of silica-alumina melt with fluorine, leading to sodium enrichment (Gramenitskii et al., 2008).
Biochemical And Physiological Effects
These findings highlight lithium fluoride's multifaceted biochemical and physiological effects, ranging from cellular signaling and ion transport to interactions with bacterial metabolism and responses to high-energy processes.
Activation of Mast Cells: Lithium fluoride activates mast cells through a calcium and energy-dependent secretory process, indicating a significant role in cellular signaling and immune responses (Kazimierczak & Adamas, 1980).
Inhibition of Adenyl Cyclase Activity: Lithium fluoride inhibits sodium fluoride-induced adenyl cyclase activity in rat and rabbit cerebral cortex homogenates, suggesting an influence on brain signaling pathways (Forn & Valdecasas, 1971).
Augmentation of Platelet Adenylate Cyclase Activity: Treatment with lithium fluoride significantly augments platelet adenylate cyclase activity and alters the affinity constants for lymphocyte beta-adrenergic receptor binding, demonstrating its impact on cellular communication mechanisms (Risby et al., 1991).
Inhibition of Na,K-ATPase Activity: Lithium fluoride inhibits Na,K-ATPase activity, with a reversible effect, indicating its role in ion transport and cellular energy processes (Murphy & Hoover, 1992).
Effects on Extracellular Polysaccharide Production: Fluoride enhances extracellular polysaccharide production by certain bacteria, while lithium tends to reverse this effect, showing its impact on bacterial metabolism and possibly on dental health (Treasure, 1981).
Interaction with Psychotropic Drugs: Lithium fluoride counteracts the effect of certain psychotropic drugs on fluoride-stimulated adenylate cyclase activity in the rat brain, indicating a complex interaction with neurological processes (Andersen, Klysner, & Geisler, 1984).
Swelling Effects under Ion Irradiation: Lithium fluoride experiences significant out-of-plane swelling when irradiated with heavy ions, related to electronic energy loss, demonstrating its physical response to high-energy processes (Trautmann et al., 2000).
Bioactivity in Composite Cements: Lithium fluoride in composite cements shows no cytotoxicity and forms hydroxyapatite on its surface in simulated body solutions, indicating its potential for biocompatible material applications (Oh et al., 2004).
Advantages And Limitations For Lab Experiments
Lithium fluoride's unique properties make it a valuable material in laboratory experiments, especially in dosimetry and high-pressure studies. However, its limitations, such as response fading and radiation sensitivity, must be carefully considered in experimental design and data analysis.
Advantages
Small Size and Robust Nature: Lithium fluoride dosimetry is advantageous due to its small size and robust nature, making it suitable for precise and challenging measurement situations (Naylor, 1967).High Stress Transparency: Lithium fluoride remains transparent to stresses up to 200 GPa, which is useful for maintaining stress and recording particle velocity in high-pressure experiments (Rigg et al., 2014).
High-Resolution Electron Beam Resist: Lithium fluoride films serve as a high-resolution electron beam resist with a low critical exposure dose, allowing for high precision in nanoscale patterning (Langheinrich et al., 1992).
Shock Transparency and Opaque Transformation: Lithium fluoride windows stay transparent under shock stress up to 350 GPa and transform to an opaque state at about 400 GPa, useful in dynamic pressure experiments (Duan et al., 2020).
Limitations
Fading of Response: A significant limitation of Lithium fluoride dosimetry is the fading of response within the first two days after irradiation, which can complicate data interpretation (Fowler et al., 1965).Compression Response Differences: The compression response of Lithium fluoride differs from commonly used models, which can lead to discrepancies in experimental results (Davis et al., 2016).
Radiation Sensitivity: Lithium fluoride crystals can be damaged by recoiling fission fragments when exposed to radiation, affecting their utility in radiation-sensitive experiments (Young, 1958).
Strong Quenching Effect in Thin Layers: The use of Lithium fluoride in surface plasmon resonance methods can lead to a strong quenching effect, especially in ultra-thin layers, which may limit its application in certain experimental setups.
Future Directions
These directions indicate that lithium fluoride has a broad scope of potential applications, especially in areas requiring precise dosimetry, advanced materials for optoelectronics, and innovative solutions in energy storage technologies.
Mixed Radiation Field Thermoluminescence Dosimetry: Ultra-thin dosimeters using fine grains of lithium fluoride are suitable for advanced research in mixed radiation field thermoluminescence dosimetry, providing more precise measurements in complex radiation environments (Driscoll, 1978).
Optoelectronics: Miniaturized structures based on color centers in lithium fluoride can generate, amplify, and waveguide visible light. This holds potential for future applications in optoelectronics and integrated optical devices (Montereali, 2002).
Dynamic Compression Experiments: The unique crystal structure of lithium fluoride, with the largest reported bandgap, makes it an excellent window material in dynamic compression experiments to measure interface velocity, potentially aiding in high-pressure physics research (Kirsch et al., 2019).
Energy Storage Applications: In situ fabrication of fluorinated carbon-Lithium fluoride nanocomposites shows promise as electrode materials for energy storage applications, potentially enhancing the performance and efficiency of lithium-ion batteries (Schopf, Nielsen, & Es‐Souni, 2018).
Lithium Battery Technology: Fluoride-based electrode materials are opening doors to future high energy lithium battery technology, promising improvements in energy storage capabilities (Amatucci & Pereira, 2007).
Fluoride Doping in Cathode Materials: Fluoride doping in lithium-rich layered cathode materials leads to heterostructured spinel/layered composite cathode materials, enhancing rate capability in lithium ion batteries (Jin & Duh, 2016).
properties
IUPAC Name |
lithium;fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/FH.Li/h1H;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQXKHYXIUOZZFA-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[F-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FLi |
Source
|
| Record name | lithium fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lithium_fluoride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10894119 |
Source
|
| Record name | Lithium fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10894119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
26.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White solid; [Hawley] White odorless powder; [MSDSonline] |
Source
|
| Record name | Lithium fluoride (LiF) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
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| Record name | Lithium fluoride | |
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Boiling Point |
1673 °C |
Source
|
| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
0.134 g/100 g water at 25 °C; soluble in acid, 0.27 G SOL IN 100 ML WATER @ 18 °C; INSOL IN ALCOHOL; SOL IN HYDROGEN FLUORIDE |
Source
|
| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
2.640 g/cu cm |
Source
|
| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1 mm Hg at 1047 °C |
Source
|
| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Lithium fluoride | |
Color/Form |
Cubic crystals (NaCl lattice) or white fluffy powder, Fine white powder | |
CAS RN |
7789-24-4, 12159-92-1, 14885-65-5, 17409-87-9 |
Source
|
| Record name | Lithium fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7789-24-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Lithium fluoride | |
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| Record name | Lithium fluoride (Li(HF2)) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012159921 | |
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| Record name | Lithium fluoride (6LiF) | |
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| Record name | Lithium fluoride (7LiF) | |
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| Record name | LITHIUM FLUORIDE | |
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| Record name | Lithium fluoride | |
| Source | EPA DSSTox | |
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| Record name | Lithium fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.229 | |
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| Record name | LITHIUM FLUORIDE | |
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| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
848.2 °C |
Source
|
| Record name | LITHIUM FLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/651 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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